7-(3,4-dimethoxyphenyl)-4-(2-thienyl)-4,6,7,8-tetrahydro-2,5(1H,3H)-quinolinedione

• IUPAC Name: 7-(3,4-dimethoxyphenyl)-4-thiophen-2-yl-1,3,4,6,7,8-hexahydroquinoline-2,5-dione
• InChI: InChI=1S/C21H21NO4S/c1-25-17-6-5-12(10-18(17)26-2)13-8-15-21(16(23)9-13)14(11-20(24)22-15)19-4-3-7-27-19/h3-7,10,13-14H,8-9,11H2,1-2H3,(H,22,24)
• InChI Key: AFBQJBAHWZPCMU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2CC3=C(C(CC(=O)N3)C4=CC=CS4)C(=O)C2)OC
• Molecular Formula: C21H21NO4S
• Molecular Weight: 383.5 g/mol

Description

7-(3,4-dimethoxyphenyl)-4-(2-thienyl)-4,6,7,8-tetrahydro-2,5(1H,3H)-quinolinedione is a useful research compound. Its molecular formula is C21H21NO4S and its molecular weight is 383.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 383.11912932 g/mol and the complexity rating of the compound is 634. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthetic Pathways : Research has explored various synthetic pathways to create derivatives of quinolinedione, including the use of versatile intermediates like 2-(2-amino-4,5-dimethoxyphenyl)-6,7-disubstituted-1,2,3,4-tetrahydroquinolines. These intermediates have been utilized in the preparation of a wide variety of dihydro-quinazolines through reactions with different reagents (Phillips & Castle, 1980).

• Crystal Structure : The crystal structure of related compounds, such as 8-(2,3-dimethoxyphenyl)-10,11,12,13-tetrahydro-9H-benzo[f]-cyclohepta[c]quinoline, has been characterized, revealing a triclinic space group and providing insights into molecular conformation and interactions (Wang et al., 2009).

Photochemical Synthesis and Evaluation

• Antitumor Evaluation : Novel derivatives of thieno[3',2':4,5]thieno[2,3-c]quinolones, which are structurally related to 7-(3,4-dimethoxyphenyl)-4-(2-thienyl)-4,6,7,8-tetrahydro-2,5(1H,3H)-quinolinedione, have been synthesized and evaluated for their antitumor activities against various malignant cell lines. Some derivatives have shown marked antitumor activity, highlighting the potential therapeutic applications of these compounds (DoganKoruznjak et al., 2002).

Reactivity and Applications in Organic Synthesis

• Reactivity Studies : The reactivity of related quinone methides in organic synthesis has been investigated, demonstrating their potential in forming novel organic compounds through dimerization reactions (Chauncey & Grundon, 1990).

Electropolymerisation and Sensor Applications

• Electropolymerisation : A study on the preparation and characterisation of a quinone-functionalised polythiophene film on a modified electrode demonstrated the application of related compounds in the development of new potentiometric sensors for the determination of glutathione and cysteine concentrations (Etienne et al., 2008).